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Compound of Interest

Compound Name: Butethamine

Cat. No.: B1197893 Get Quote

Essential Safety and Handling Guide for
Butethamine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Butethamine. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure

laboratory environment. By adhering to these procedural, step-by-step instructions, you can

minimize risks and maintain a high standard of laboratory safety.

Chemical and Physical Properties of Butethamine
Understanding the properties of Butethamine is fundamental to its safe handling. The following

table summarizes key data for Butethamine and its hydrochloride salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1197893?utm_src=pdf-interest
https://www.benchchem.com/product/b1197893?utm_src=pdf-body
https://www.benchchem.com/product/b1197893?utm_src=pdf-body
https://www.benchchem.com/product/b1197893?utm_src=pdf-body
https://www.benchchem.com/product/b1197893?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
2-(2-methylpropylamino)ethyl

4-aminobenzoate
PubChem[1]

CAS Number 2090-89-3 PubChem[1]

Molecular Formula C13H20N2O2 PubChem[1]

Molecular Weight 236.31 g/mol PubChem[1]

Appearance Information not available

Melting Point
192-196 °C (hydrochloride

salt)
ChemicalBook[2]

Solubility
Soluble in water (hydrochloride

salt)
ChemicalBook[2]

Occupational Exposure Limits

(OELs)

Not established by OSHA,

NIOSH, or ACGIH.
OSHA, NIOSH, ACGIH

Note on Occupational Exposure Limits (OELs): As of the latest review, specific Occupational

Exposure Limits (OELs) such as the Permissible Exposure Limit (PEL) from OSHA,

Recommended Exposure Limit (REL) from NIOSH, or Threshold Limit Value (TLV) from ACGIH

have not been established for Butethamine.[3][4][5] In the absence of established OELs, a

conservative approach should be adopted, and exposure should be kept as low as reasonably

achievable.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and a critical barrier against chemical exposure.[6] The

following PPE is mandatory when handling Butethamine:
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PPE Category Specification Rationale

Hand Protection

Wear two pairs of

chemotherapy-grade, powder-

free gloves that meet the

ASTM D6978 standard.[7] The

inner glove should be worn

under the gown cuff, and the

outer glove over the cuff.[7]

Change gloves every 30-60

minutes or immediately if

contaminated or damaged.[6]

[7]

To prevent skin contact and

absorption. Double-gloving

provides an additional layer of

protection.

Body Protection

A disposable, long-sleeved

gown made of a low-

permeability fabric with a solid

front and tight-fitting cuffs.

Gowns should be changed

every 2-3 hours or immediately

if contaminated.[7]

To protect the skin and clothing

from contamination.

Eye and Face Protection

Chemical safety goggles are

required to protect against

splashes.[7] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.[6]

To prevent eye contact, which

can cause serious damage.

Respiratory Protection In the absence of a specific

OEL and when working with

the powdered form or creating

aerosols, a fit-tested N95

respirator or higher is

recommended.[7] For

unpacking non-plastic

containers that may have

broken in transit, an

elastomeric half-mask with a

To prevent inhalation of

airborne particles.
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multi-gas cartridge and P100-

filter should be considered.[7]

Foot Protection

Disposable, skid-resistant, and

water-resistant shoe covers

should be worn over footwear.

Two pairs of shoe covers are

recommended when

compounding hazardous

drugs.[5][7]

To prevent the tracking of

contamination outside of the

work area.

Operational Plan for Handling Butethamine
A systematic approach to handling Butethamine from receipt to use is essential for safety. The

following workflow outlines the key steps.

Operational Workflow for Handling Butethamine

Receiving and Storage Handling and Use Post-Procedure

Receiving
Inspect package for damage.

Don appropriate PPE.

Storage
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

Preparation
Work in a designated area, preferably a chemical fume hood.

Ensure all necessary PPE is worn.

Weighing and Transfer
Handle as a powder in a ventilated enclosure to minimize dust.

Use dedicated equipment.

Experimental Procedure
Follow the established experimental protocol.

Avoid creating aerosols.

Decontamination
Clean all work surfaces and equipment.
Follow established cleaning procedures.

Waste Segregation
Segregate waste into appropriate, labeled containers.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Butethamine in a laboratory setting.

Disposal Plan for Butethamine Waste
Proper disposal of Butethamine waste is critical to prevent environmental contamination and

ensure regulatory compliance.
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Disposal Plan for Butethamine Waste

Waste Generation

Segregation and Collection

Final Disposal

Contaminated PPE
(Gloves, Gown, etc.)

Hazardous Waste Container
(Clearly Labeled 'Hazardous Waste - Butethamine')

Unused/Expired Butethamine Contaminated Labware and Solutions

Secure Temporary Storage
(Designated hazardous waste accumulation area)

Licensed Hazardous Waste Disposal Vendor

Scheduled Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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